Cas no 2171931-35-2 ((5-chloro-1,3-thiazol-2-yl)methanethiol)

• Product Name: (5-chloro-1,3-thiazol-2-yl)methanethiol
• CAS No: 2171931-35-2
• MF: C₄H₄ClNS₂
• MW: 165.664257049561
• CID: 6492325
• PubChem ID: 165947620
• Update Time: 2025-07-19

(5-chloro-1,3-thiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-1,3-thiazol-2-yl)methanethiol
• 2171931-35-2
• EN300-1288641

• Inchi： 1S/C4H4ClNS2/c5-3-1-6-4(2-7)8-3/h1,7H,2H2
• InChI Key： OJKIXTMLZJTKBK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CS)S1

Computed Properties

• Exact Mass: 164.9473692g/mol
• Monoisotopic Mass: 164.9473692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Additional information on (5-chloro-1,3-thiazol-2-yl)methanethiol

Research Briefing on (5-chloro-1,3-thiazol-2-yl)methanethiol and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (5-chloro-1,3-thiazol-2-yl)methanethiol (CAS: 2171931-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that (5-chloro-1,3-thiazol-2-yl)methanethiol serves as a key intermediate in the synthesis of novel thiazole-based compounds, which are known for their broad-spectrum biological activities. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thiazole derivatives using (5-chloro-1,3-thiazol-2-yl)methanethiol as a building block, showing promising activity against bacterial pathogens.

In addition to its role in antimicrobial drug development, (5-chloro-1,3-thiazol-2-yl)methanethiol has been explored for its potential in cancer therapy. A recent preclinical study highlighted its ability to modulate key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. The compound's unique chemical structure allows it to interact with specific protein targets, making it a valuable candidate for further optimization and clinical evaluation.

The synthesis and characterization of (5-chloro-1,3-thiazol-2-yl)methanethiol have also been refined in recent years. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to ensure high purity and stability of the compound. These improvements have facilitated its broader application in high-throughput screening and combinatorial chemistry, accelerating the discovery of new bioactive molecules.

Despite these advancements, challenges remain in the large-scale production and formulation of (5-chloro-1,3-thiazol-2-yl)methanethiol-based therapeutics. Researchers are actively investigating scalable synthetic routes and novel delivery systems to overcome these hurdles. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for the development of next-generation drugs.

In conclusion, (5-chloro-1,3-thiazol-2-yl)methanethiol (CAS: 2171931-35-2) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research and development efforts are essential to fully unlock its therapeutic potential and address existing challenges in its utilization.